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Compound of Interest

Compound Name: 2,3,3-Trichloropropenal

Cat. No.: B15075440 Get Quote

Disclaimer: Limited specific safety and toxicological data are available for 2,3,3-
Trichloropropenal. This guide is based on its known chemical properties, GHS hazard

classifications, and data from analogous compounds, particularly other chlorinated and α,β-

unsaturated aldehydes. The recommendations provided are derived from general safety

protocols for handling highly reactive, corrosive, and toxic organic compounds. All procedures

should be conducted by trained personnel in a controlled laboratory setting.

Chemical and Physical Properties
2,3,3-Trichloropropenal, also known as 2,3,3-trichloroacrolein, is a halogenated aldehyde. Its

structure combines the reactivity of an aldehyde, an alkene, and a chlorinated hydrocarbon,

suggesting a high potential for hazardous reactions.
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Property Value Reference

IUPAC Name 2,3,3-trichloroprop-2-enal [1]

Synonyms
2,3,3-Trichloro-2-propenal,

2,3,3-Trichloroacrolein
[1]

CAS Number 3787-28-8 [1]

Molecular Formula C₃HCl₃O [1]

Molecular Weight 159.39 g/mol [1][2]

Appearance
Not available. Assumed to be a

liquid or low-melting solid.

Odor

Not available. Likely pungent

and irritating, similar to other

chlorinated aldehydes.

Boiling Point Not available.

Melting Point Not available.

Solubility

Not available. Likely sparingly

soluble in water with potential

for reaction/hydrolysis.

Vapor Pressure Not available.

Hazard Identification and Toxicology
2,3,3-Trichloropropenal is classified as a hazardous substance. Due to the lack of specific

toxicological data, information from analogous compounds is used to infer its potential health

effects.

GHS Classification:[1]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Corrosion/Irritation (Category 2): Causes skin irritation.
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Serious Eye Damage/Eye Irritation (Category 1): Causes serious eye damage.

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:

May cause respiratory irritation.

Analogous Compound Toxicity Data:

Due to the absence of specific LD50 and LC50 values for 2,3,3-Trichloropropenal, data for

Mucochloric Acid, a structurally related chlorinated α,β-unsaturated carbonyl compound, is

provided as a conservative estimate of toxicity.

Compound Test Route Species Value Reference

Mucochloric

Acid
LD50 Oral Rat

300 - 400

mg/kg
[1][2]

Mucochloric

Acid
LD50 Dermal Rabbit >200 mg/kg [1][2]

Mucochloric

Acid
LC50 Inhalation Rat

>5.1 mg/L (4

hours)
[2]

Potential Health Effects:

Inhalation: May cause severe irritation to the respiratory tract, potentially leading to

coughing, shortness of breath, and pulmonary edema.[3]

Skin Contact: Causes skin irritation and potentially chemical burns. Prolonged contact may

lead to dermatitis.

Eye Contact: Causes serious eye damage, potentially leading to irreversible injury.

Ingestion: Harmful if swallowed, may cause severe irritation and damage to the

gastrointestinal tract.

Chronic Exposure: Long-term exposure to α,β-unsaturated aldehydes and chlorinated

hydrocarbons may have systemic effects, including potential carcinogenicity and damage to

the liver and kidneys.[4]
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Occupational Exposure Limits
No specific occupational exposure limits (OELs) have been established for 2,3,3-
Trichloropropenal. The following table provides OELs for analogous reactive aldehydes,

which should be used as a conservative guide for exposure control.

Compound Agency TWA STEL/Ceiling Reference

Acrolein OSHA 0.1 ppm [5]

Acrolein NIOSH 0.1 ppm 0.3 ppm [5]

Acrolein ACGIH C 0.1 ppm [5]

Acetaldehyde OSHA 200 ppm [6]

Acetaldehyde ACGIH C 25 ppm [6]

Glutaraldehyde ACGIH C 0.05 ppm

Chloroacetaldeh

yde
NIOSH C 1 ppm

Given the high reactivity and potential toxicity of 2,3,3-Trichloropropenal, it is recommended

to maintain exposure levels as low as reasonably achievable (ALARA).

Safe Handling and Storage
4.1. Hierarchy of Controls

The following diagram illustrates the hierarchy of controls to be implemented when working with

2,3,3-Trichloropropenal.
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Elimination
(Not Feasible)

Substitution
(Use a less hazardous chemical)

Most Effective

Engineering Controls
(Fume hood, glove box)

Administrative Controls
(SOPs, training, restricted access)

Personal Protective Equipment
(Gloves, goggles, lab coat)

Least Effective

Click to download full resolution via product page

Hierarchy of controls for handling 2,3,3-Trichloropropenal.

4.2. Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory when handling 2,3,3-Trichloropropenal.

Eye/Face Protection: Chemical splash goggles and a face shield are required.

Skin Protection: A flame-resistant lab coat, fully buttoned, with tight-fitting cuffs. Chemical-

resistant gloves are essential. Double gloving with an inner nitrile glove and an outer butyl

rubber or Viton glove is recommended. Check glove manufacturer's compatibility charts.
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Respiratory Protection: All work must be conducted in a certified chemical fume hood. If

there is a potential for exposure above the OELs of analogous compounds, a NIOSH-

approved respirator with organic vapor cartridges is required. A full-face respirator will also

provide eye and face protection.

Footwear: Closed-toe, chemical-resistant shoes must be worn.

4.3. Handling Procedures

All manipulations of 2,3,3-Trichloropropenal must be performed in a well-ventilated

chemical fume hood with a face velocity of at least 100 feet per minute.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Use only non-sparking tools and explosion-proof equipment if the compound is determined

to be flammable.

Ground and bond containers when transferring material.

Prepare a spill kit and have it readily accessible before beginning work.

Wash hands thoroughly after handling.

4.4. Storage

Store in a cool, dry, well-ventilated area away from direct sunlight and sources of ignition.

Keep containers tightly closed.

Store in a secondary container to contain any potential leaks.

Segregate from incompatible materials.

Incompatible Materials: Strong oxidizing agents, strong bases, strong reducing agents, and

metals. Avoid contact with water if the compound is susceptible to hydrolysis.
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Emergency Procedures
5.1. Spill Response

The following workflow outlines the general procedure for responding to a spill of 2,3,3-
Trichloropropenal.

Spill Occurs

Assess the Spill
(Size, location, immediate danger)

Small, Controllable Spill

Minor

Large or Uncontrollable Spill

Major

No

Contain and Clean Up Spill
(Use appropriate absorbent and PPE)

Yes

Evacuate Immediate Area
Alert others

Call Emergency Services
(e.g., 911) and EH&S

End

Decontaminate Area and Equipment

Dispose of Waste
(As hazardous waste)
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Workflow for responding to a 2,3,3-Trichloropropenal spill.

Experimental Protocol for a Small Spill (less than 100 mL):

Alert Personnel: Immediately alert others in the vicinity.

Don PPE: Put on appropriate PPE, including a respirator, chemical-resistant gloves, splash

goggles, a face shield, and a lab coat.

Containment: If it is a liquid, contain the spill with a universal absorbent material, sand, or

vermiculite, working from the outside in. Do not use combustible materials like paper towels.

Neutralization (if applicable and safe): For acidic byproducts of decomposition, a neutralizing

agent like sodium bicarbonate can be cautiously applied.

Collection: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste.

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol),

followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

Ventilation: Ensure the area is well-ventilated during and after cleanup.

5.2. First Aid

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing and shoes. Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Disposal
All waste containing 2,3,3-Trichloropropenal must be treated as hazardous waste.

Waste Collection: Collect all liquid and solid waste in designated, labeled, and sealed

containers.

Segregation: Do not mix with other waste streams unless compatibility is confirmed.

Halogenated organic waste should be segregated from non-halogenated waste.[7][8][9]

Disposal Method: The primary recommended method for the disposal of chlorinated organic

residues is high-temperature incineration in a licensed hazardous waste facility.[4] This

process breaks down the compound into less harmful substances like carbon dioxide,

nitrogen, and hydrogen halides, which can then be scrubbed from the exhaust gases.[4]

Landfill disposal is not a suitable option for toxic and potentially mobile chlorinated organic

compounds.[4]

Experimental Protocols
7.1. General Laboratory Use

Preparation: Before starting any experiment, ensure the chemical fume hood is operational

and the sash is at the appropriate height. Have all necessary PPE, reagents, and waste

containers readily available.

Weighing/Measuring: If solid, weigh the compound in the fume hood. If liquid, measure by

volume in the fume hood. Use a secondary container when transporting the chemical within

the lab.

Reaction Setup: Conduct all reactions in a clean, dry apparatus within the fume hood.

Ensure the setup is secure and allows for proper ventilation.

Post-Reaction: Quench any reactive materials carefully. Decontaminate all glassware and

equipment that came into contact with 2,3,3-Trichloropropenal. Rinsates should be
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collected as hazardous waste.

7.2. Decontamination Procedure

Gross Decontamination: Remove gross contamination from surfaces and equipment using a

suitable solvent (e.g., ethanol) and absorbent pads. All materials used are considered

hazardous waste.

Washing: Wash the decontaminated surfaces and equipment with soap and water.

Final Rinse: Rinse with water.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination (gloves first,

then face shield/goggles, then lab coat). Wash hands thoroughly after removing all PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: 2,3,3-Trichloropropenal
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15075440#2-3-3-trichloropropenal-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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